![molecular formula C16H21BrN2O B10874969 2-(4-Bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol](/img/structure/B10874969.png)
2-(4-Bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol
Overview
Description
- Its structure features a diazatricyclo[3.3.1.1~3,7~]decan ring system with a 4-bromophenyl substituent and a hydroxyl group.
- The compound’s synthesis and biological activities have drawn significant interest.
2-(4-Bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol: is a heterocyclic compound.
Preparation Methods
Synthetic Routes: One synthetic route involves cyclization of an appropriate precursor, followed by bromination and hydroxylation.
Reaction Conditions: Specific conditions depend on the chosen synthetic pathway.
Industrial Production: While no large-scale industrial production is reported, research-scale synthesis is feasible.
Chemical Reactions Analysis
Reactions: It can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: Bromine, base, and solvents are used for bromination. Hydroxide ions facilitate hydroxylation.
Major Products: The primary product is the titled compound itself.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis due to its unique structure.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).
Medicine: No specific medical applications reported yet.
Industry: Limited industrial applications, but its structural features may inspire new drug design.
Mechanism of Action
- Not fully elucidated, but it likely interacts with cellular targets or receptors.
- Further research needed to understand its precise mode of action.
Comparison with Similar Compounds
Uniqueness: The diazatricyclo[3.3.1.1~3,7~]decan scaffold combined with the 4-bromophenyl group sets it apart.
Similar Compounds: No direct analogs mentioned, but related pyrazoline derivatives.
Properties
Molecular Formula |
C16H21BrN2O |
|---|---|
Molecular Weight |
337.25 g/mol |
IUPAC Name |
2-(4-bromophenyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol |
InChI |
InChI=1S/C16H21BrN2O/c1-15-7-18-9-16(2,14(15)20)10-19(8-15)13(18)11-3-5-12(17)6-4-11/h3-6,13-14,20H,7-10H2,1-2H3 |
InChI Key |
OGNMPSHKRFKHDZ-UHFFFAOYSA-N |
Canonical SMILES |
CC12CN3CC(C1O)(CN(C2)C3C4=CC=C(C=C4)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
